Cas no 2172188-58-6 (1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid)

• Product Name: 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• CAS No: 2172188-58-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5943177
• PubChem ID: 165808354
• Update Time: 2025-07-09

1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid
• 1-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutane-1-carboxylic acid
• EN300-1490493
• 2172188-58-6

• Inchi： 1S/C26H30N2O5/c1-3-25(4-2,22(29)27-26(23(30)31)14-9-15-26)28-24(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CGSMMTACWKJVSD-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutane-1-carboxylic acid

1-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamidocyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2172188-58-6, known as 1-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamidocyclobutane-1-carboxylic Acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its complex structure, which includes a cyclobutane ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable molecule for research and development in areas such as drug discovery, peptide synthesis, and materials science.

The Fmoc group, which is attached to the nitrogen atom in the molecule, plays a crucial role in protecting the amine functionality during synthetic processes. This protection strategy is widely used in peptide synthesis to prevent unwanted side reactions. Recent advancements in peptide chemistry have further enhanced the utility of this compound by enabling more efficient and selective coupling reactions. For instance, researchers have developed novel catalysts that improve the stability and reactivity of Fmoc-containing compounds during synthesis.

One of the most intriguing aspects of this compound is its cyclobutane ring system. Cyclobutane derivatives are known for their unique geometric properties, which can influence the molecule's stability and reactivity. In this case, the cyclobutane ring is substituted with an ethyl group and a carboxylic acid moiety, creating a highly functionalized structure. Recent studies have shown that such substituted cyclobutanes can exhibit interesting pharmacokinetic profiles, making them potential candidates for drug development.

The carboxylic acid group in the molecule adds another layer of functionality. Carboxylic acids are versatile functional groups that can participate in various chemical reactions, including esterification, amidation, and conjugation with other molecules. In the context of this compound, the carboxylic acid group can serve as a site for further modification or as a recognition element in biological systems. For example, researchers have explored the use of carboxylic acid-containing compounds as ligands for metal ions or as components in self-assembling systems.

From a synthetic standpoint, the preparation of this compound involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the cyclobutane ring through either thermal or photochemical methods. Subsequent steps involve the introduction of the Fmoc group and the carboxylic acid moiety through carefully designed reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in these transformations.

In terms of applications, this compound has shown promise in several areas. In peptide chemistry, it serves as a valuable building block for constructing complex peptide sequences with high precision. The Fmoc group ensures that the amine functionality remains protected during intermediate steps, allowing for sequential coupling reactions without interference from side reactions.

Moreover, this compound has potential applications in materials science. Its unique combination of functional groups could make it suitable for use in polymer synthesis or as a component in advanced materials with tailored properties. For instance, researchers have explored the use of similar compounds as monomers for producing biodegradable polymers or as additives for improving the mechanical properties of existing materials.

Another area where this compound holds potential is in drug delivery systems. The presence of both hydrophilic (carboxylic acid) and hydrophobic (Fmoc) groups could enable it to act as an amphiphilic molecule, which is highly desirable for drug delivery applications. Amphiphilic molecules can form micelles or nanoparticles that encapsulate drugs and deliver them to specific targets within the body.

Recent studies have also highlighted the importance of understanding the stereochemistry of this compound. The configuration of substituents around the cyclobutane ring can significantly influence its biological activity and interactions with other molecules. Researchers have employed advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the exact stereochemistry of this compound.

In conclusion, 1-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonylamino}butanamidocyclobutane-1-carboxylic Acid (CAS No 2172188-58-6) is a multifaceted organic molecule with diverse applications across various scientific disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.